Cas no 852324-38-0 (2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester)

2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester structure
852324-38-0 structure
Product Name:2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester
CAS No:852324-38-0
MF:C9H15NO3
MW:185.220302820206
MDL:MFCD03790900
CID:822441
PubChem ID:19790878
Update Time:2025-08-05

2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-2-Formylazetidine
    • 2-FORMYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • TERT-BUTYL 2-FORMYLAZETIDINE-1-CARBOXYLATE
    • 1,1-Dimethylethyl 2-formyl-1-azetidinecarboxylate (ACI)
    • SCHEMBL2030521
    • AS-42015
    • CJB32438
    • SB39040
    • AKOS006280065
    • 852324-38-0
    • 1-Boc-2-formyl-azetidine
    • CS-0080323
    • DB-076299
    • EN300-1659340
    • MFCD03790900
    • DTXSID50599954
    • BCP05246
    • Z1198163284
    • 2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester
    • MDL: MFCD03790900
    • Inchi: 1S/C9H15NO3/c1-9(2,3)13-8(12)10-5-4-7(10)6-11/h6-7H,4-5H2,1-3H3
    • InChI Key: UEGGEIJWHPDPLL-UHFFFAOYSA-N
    • SMILES: O=CC1CCN1C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 185.10500
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 256.6℃ at 760 mmHg
  • Flash Point: 109.0±25.4 °C
  • PSA: 46.61000
  • LogP: 1.13260
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester Security Information

2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Dicarbonylrhodium acetylacetonate ,  2,2′,2′′,2′′′-[1,2-Phenylenebis[(1S,3S)-tetrahydro-5,8-dioxo-1H-[1,2,4]diazaphos… Solvents: Toluene ;  140 psi, 35 °C; 12 h, cooled
Reference
Enantioselective Hydroformylation of N-Vinyl Carboxamides, Allyl Carbamates, and Allyl Ethers Using Chiral Diazaphospholane Ligands
McDonald, Richard I.; Wong, Gene W.; Neupane, Ram P.; Stahl, Shannon S.; Landis, Clark R., Journal of the American Chemical Society, 2010, 132(40), 14027-14029

2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester Raw materials

2-Formyl-azetidine-1-carboxylic Acid tert-Butyl Ester Preparation Products

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